Cas no 2228799-31-1 (5-(1-methyl-1H-indol-7-yl)-1,3-oxazolidin-2-one)

5-(1-Methyl-1H-indol-7-yl)-1,3-oxazolidin-2-one is a heterocyclic compound featuring an oxazolidinone core fused with a methyl-substituted indole moiety. This structure imparts unique reactivity and potential biological activity, making it valuable in pharmaceutical and agrochemical research. The oxazolidinone group is known for its role in antimicrobial and enzyme inhibition applications, while the indole scaffold contributes to interactions with biological targets. The compound’s synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships. Its well-defined molecular architecture ensures consistency in research applications, particularly in drug discovery and mechanistic studies. Handling requires standard laboratory precautions due to its organic nature.
5-(1-methyl-1H-indol-7-yl)-1,3-oxazolidin-2-one structure
2228799-31-1 structure
Product Name:5-(1-methyl-1H-indol-7-yl)-1,3-oxazolidin-2-one
CAS No:2228799-31-1
MF:C12H12N2O2
MW:216.235882759094
CID:5807800
PubChem ID:165880367
Update Time:2025-11-01

5-(1-methyl-1H-indol-7-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(1-methyl-1H-indol-7-yl)-1,3-oxazolidin-2-one
    • 2228799-31-1
    • EN300-1773057
    • Inchi: 1S/C12H12N2O2/c1-14-6-5-8-3-2-4-9(11(8)14)10-7-13-12(15)16-10/h2-6,10H,7H2,1H3,(H,13,15)
    • InChI Key: GDJTUIIWYBFUIF-UHFFFAOYSA-N
    • SMILES: O1C(NCC1C1C=CC=C2C=CN(C)C=12)=O

Computed Properties

  • Exact Mass: 216.089877630g/mol
  • Monoisotopic Mass: 216.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.3Ų

5-(1-methyl-1H-indol-7-yl)-1,3-oxazolidin-2-one Pricemore >>

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Additional information on 5-(1-methyl-1H-indol-7-yl)-1,3-oxazolidin-2-one

Introduction to 5-(1-methyl-1H-indol-7-yl)-1,3-oxazolidin-2-one (CAS No. 2228799-31-1)

5-(1-methyl-1H-indol-7-yl)-1,3-oxazolidin-2-one (CAS No. 2228799-31-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their diverse biological activities, including antimicrobial and antiviral properties. The unique structural features of 5-(1-methyl-1H-indol-7-yl)-1,3-oxazolidin-2-one make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 5-(1-methyl-1H-indol-7-yl)-1,3-oxazolidin-2-one consists of a 1,3-oxazolidinone ring fused to a 1-methylindole moiety. The indole ring is a common scaffold in many biologically active compounds, contributing to its potential therapeutic applications. The oxazolidinone ring, on the other hand, is known for its ability to form stable complexes with various biological targets, enhancing the compound's pharmacological properties.

Recent studies have explored the biological activities of 5-(1-methyl-1H-indol-7-yl)-1,3-oxazolidin-2-one. One notable area of research is its antimicrobial activity. In vitro studies have shown that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This makes it a valuable candidate for the development of new antibiotics to combat drug-resistant infections.

In addition to its antimicrobial properties, 5-(1-methyl-1H-indol-7-yl)-1,3-oxazolidin-2-one has also been investigated for its antiviral activity. Preliminary studies have demonstrated that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). These findings suggest that the compound may have potential as an antiviral agent in the treatment of viral infections.

The pharmacokinetic properties of 5-(1-methyl-1H-indol-7-yl)-1,3-oxazolidin-2-one have also been studied to assess its suitability as a therapeutic agent. Research has shown that it exhibits good oral bioavailability and favorable metabolic stability. These characteristics are crucial for ensuring that the compound can be effectively delivered to the target site and maintain its therapeutic effect over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(1-methyl-1H-indol-7-yl)-1,3-oxazolidin-2-one. Early results from phase I trials have indicated that the compound is well-tolerated by patients and does not exhibit significant adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 5-(1-methyl-1H-indol-7-yl)-1,3-oxazolidin-2-one (CAS No. 2228799-31-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.

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